ABT-072 ABT-072 ABT-072 is a HCV NS5B polymerase inhibitor potentially for the treatment of HCV infection.
Brand Name: Vulcanchem
CAS No.: 1132936-00-5
VCID: VC0516784
InChI: InChI=1S/C24H27N3O5S/c1-24(2,3)20-15-19(27-13-12-21(28)25-23(27)29)14-17(22(20)32-4)9-6-16-7-10-18(11-8-16)26-33(5,30)31/h6-15,26H,1-5H3,(H,25,28,29)/b9-6+
SMILES: CC(C)(C)C1=CC(=CC(=C1OC)C=CC2=CC=C(C=C2)NS(=O)(=O)C)N3C=CC(=O)NC3=O
Molecular Formula: C24H27N3O5S
Molecular Weight: 469.556

ABT-072

CAS No.: 1132936-00-5

Inhibitors

VCID: VC0516784

Molecular Formula: C24H27N3O5S

Molecular Weight: 469.556

Purity: >98% (or refer to the Certificate of Analysis)

ABT-072 - 1132936-00-5

CAS No. 1132936-00-5
Product Name ABT-072
Molecular Formula C24H27N3O5S
Molecular Weight 469.556
IUPAC Name N-[4-[(E)-2-[3-tert-butyl-5-(2,4-dioxopyrimidin-1-yl)-2-methoxyphenyl]ethenyl]phenyl]methanesulfonamide
Standard InChI InChI=1S/C24H27N3O5S/c1-24(2,3)20-15-19(27-13-12-21(28)25-23(27)29)14-17(22(20)32-4)9-6-16-7-10-18(11-8-16)26-33(5,30)31/h6-15,26H,1-5H3,(H,25,28,29)/b9-6+
Standard InChIKey XMZSTQYSBYEENY-RMKNXTFCSA-N
SMILES CC(C)(C)C1=CC(=CC(=C1OC)C=CC2=CC=C(C=C2)NS(=O)(=O)C)N3C=CC(=O)NC3=O
Appearance Solid powder
Description ABT-072 is a HCV NS5B polymerase inhibitor potentially for the treatment of HCV infection.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms ABT-072; ABT 072; ABT072.
Reference 1: Shi Y, Erickson B, Jayasankar A, Lu L, Marsh K, Menon R, Gao P. Assessing Supersaturation and Its Impact on In Vivo Bioavailability of a Low-Solubility Compound ABT-072 With a Dual pH, Two-Phase Dissolution Method. J Pharm Sci. 2016 Sep;105(9):2886-95. doi: 10.1016/j.xphs.2016.04.036. PubMed PMID: 27321234.
2: Sarrazin C, Wedemeyer H, Cloherty G, Cohen DE, Chevaliez S, Herman C, Bernstein B, Pawlotsky JM. Importance of very early HCV RNA kinetics for prediction of treatment outcome of highly effective all oral direct acting antiviral combination therapy. J Virol Methods. 2015 Mar;214:29-32. doi: 10.1016/j.jviromet.2014.11.027. PubMed PMID: 25528998.
3: Cloherty G, Cohen D, Sarrazin C, Wedemeyer H, Chevaliez S, Herman C, Bernstein B, Pawlotsky JM. HCV RNA assay sensitivity impacts the management of patients treated with direct-acting antivirals. Antivir Ther. 2015;20(2):177-83. doi: 10.3851/IMP2810. PubMed PMID: 24941124.
4: De Clercq E. Current race in the development of DAAs (direct-acting antivirals) against HCV. Biochem Pharmacol. 2014 Jun 15;89(4):441-52. doi: 10.1016/j.bcp.2014.04.005. PubMed PMID: 24735613.
5: Lawitz E, Poordad F, Kowdley KV, Cohen DE, Podsadecki T, Siggelkow S, Larsen L, Menon R, Koev G, Tripathi R, Pilot-Matias T, Bernstein B. A phase 2a trial of 12-week interferon-free therapy with two direct-acting antivirals (ABT-450/r, ABT-072) and ribavirin in IL28B C/C patients with chronic hepatitis C genotype 1. J Hepatol. 2013 Jul;59(1):18-23. doi: 10.1016/j.jhep.2013.02.009. PubMed PMID: 23439262.
6: Stedman CA. Current prospects for interferon-free treatment of hepatitis C in 2012. J Gastroenterol Hepatol. 2013 Jan;28(1):38-45. doi: 10.1111/jgh.12028. Review. PubMed PMID: 23137126.
PubChem Compound 57775240
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator